![molecular formula C20H20O4 B256788 6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one](/img/structure/B256788.png)
6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one, also known as MDB or MDBP, is a synthetic compound that has been of interest to researchers due to its potential therapeutic effects. MDB has been found to have anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The exact mechanism of action of 6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in the body. For example, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, this compound has been found to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to have antioxidant properties, which can protect cells from oxidative stress. Furthermore, this compound has been shown to have anticancer properties and can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, this compound has been found to be stable under various conditions. However, there are also limitations to using this compound in lab experiments. For example, the exact mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to test its therapeutic effects.
Future Directions
There are several future directions for research on 6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one. One area of research is to further investigate the mechanism of action of this compound. Additionally, research can be conducted to determine the optimal dosage and administration of this compound for therapeutic use. Furthermore, research can be conducted to investigate the potential use of this compound in the treatment of various diseases, such as cancer and inflammatory disorders.
In conclusion, this compound is a synthetic compound that has potential therapeutic effects. Research has shown that this compound has anti-inflammatory, antioxidant, and anticancer properties. While the exact mechanism of action of this compound is not fully understood, it is believed that this compound modulates various signaling pathways in the body. Future research can be conducted to further investigate the therapeutic potential of this compound and its mechanism of action.
Synthesis Methods
6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one can be synthesized through a multi-step process, which involves the reaction of 2,3-dihydro-4H-chromen-4-one with 2,3,4,5-tetrahydro-1,6-benzodioxocin-8-ylmethylamine in the presence of a catalyst. The resulting product is then further modified to obtain this compound.
Scientific Research Applications
6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydro-4H-chromen-4-one has been the subject of several scientific studies due to its potential therapeutic effects. Research has shown that this compound has anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been found to have antioxidant properties, which can protect cells from oxidative stress. Furthermore, this compound has been shown to have anticancer properties and can induce apoptosis in cancer cells.
properties
Molecular Formula |
C20H20O4 |
---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
6-methyl-2-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C20H20O4/c1-13-4-6-17-15(10-13)16(21)12-19(24-17)14-5-7-18-20(11-14)23-9-3-2-8-22-18/h4-7,10-11,19H,2-3,8-9,12H2,1H3 |
InChI Key |
ZSQKNCKYNCQYFS-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC(CC2=O)C3=CC4=C(C=C3)OCCCCO4 |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(CC2=O)C3=CC4=C(C=C3)OCCCCO4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.